Cas no 873840-61-0 (Benzonitrile,4-[5-[[4-(2,3,6,7-tetrahydro-2,6-dioxo-1,3-dipropyl-1H-purin-8-yl)-1H-pyrazol-1-yl]methyl]-1,2,4-oxadiazol-3-yl]-)
873840-61-0 structure
Product Name:Benzonitrile,4-[5-[[4-(2,3,6,7-tetrahydro-2,6-dioxo-1,3-dipropyl-1H-purin-8-yl)-1H-pyrazol-1-yl]methyl]-1,2,4-oxadiazol-3-yl]-
CAS No:873840-61-0
MF:C24H23N9O3
MW:485.497923135757
CID:1885337
Update Time:2025-01-08
Benzonitrile,4-[5-[[4-(2,3,6,7-tetrahydro-2,6-dioxo-1,3-dipropyl-1H-purin-8-yl)-1H-pyrazol-1-yl]methyl]-1,2,4-oxadiazol-3-yl]- Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile,4-[5-[[4-(2,3,6,7-tetrahydro-2,6-dioxo-1,3-dipropyl-1H-purin-8-yl)-1H-pyrazol-1-yl]methyl]-1,2,4-oxadiazol-3-yl]-
- Benzonitrile, 4-[5-[[4-(2,3,6,9-tetrahydro-2,6-dioxo-1,3-dipropyl-1H-purin-8-yl)-1H-pyrazol-1-yl]methyl]-1,2,4-oxadiazol-3-yl]-
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- Inchi: 1S/C24H23N9O3/c1-3-9-32-22-19(23(34)33(10-4-2)24(32)35)28-20(29-22)17-12-26-31(13-17)14-18-27-21(30-36-18)16-7-5-15(11-25)6-8-16/h5-8,12-13H,3-4,9-10,14H2,1-2H3,(H,28,29)
- InChI Key: KZPFLNKFNJQZAA-UHFFFAOYSA-N
- SMILES: C(#N)C1=CC=C(C2N=C(CN3C=C(C4NC5=C(N=4)C(=O)N(CCC)C(=O)N5CCC)C=N3)ON=2)C=C1
Experimental Properties
- Density: 1.48±0.1 g/cm3(Predicted)
- Boiling Point: 786.2±70.0 °C(Predicted)
- pka: 7.47±0.70(Predicted)
Benzonitrile,4-[5-[[4-(2,3,6,7-tetrahydro-2,6-dioxo-1,3-dipropyl-1H-purin-8-yl)-1H-pyrazol-1-yl]methyl]-1,2,4-oxadiazol-3-yl]- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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